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Gisadenafil Besylate: Key Data for Experiment
Planning

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gisadenafil Besylate

CAS No.: 334827-98-4

Cat. No.: S004610

The table below summarizes essential physicochemical and biological activity data for Gisadenafil besylate

to help you design your experiments.

Property Specification

Catalog Alternative UK 369003-26, UK 369003 [1] [2]

Names

Biological Activity Potent, orally bioactive Phosphodiesterase 5 (PDES5) inhibitor [1] [2] [3].

PDES5 ICso 3.6 nM [1] (also reported as 1.23 nM [2] [3]).

Selectivity >100-fold selectivity for PDE5 over PDEG6 [2] [3]. ~2500-fold selectivity over
PDE1A (ICso = 9.1 uM) [1].

Molecular Weight 677.79 g/mol [1] [2] [3]

Purity >98% [1] [2] [3]

Molecular Formula C29H39N70sS2 [1]

Solubility & Stock Solution Preparation
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For planning your dilutions, here are the solubility characteristics and common stock preparation methods.

Aspect Details
Solubility Soluble to 10 mM in water and to 100 mM in DMSO [2] [3].
Common Stock Often prepared as a 10-100 mg/mL solution in DMSO [1].

Concentration

Storage Desiccate at room temperature (RT) [2] [3]. For long-term storage, powder
should be kept at -20°C; prepared stock solutions at -80°C [1].

Standard Protocol for 10 mM Aqueous Stock Solution

This method is suitable for creating a primary stock solution that can be further diluted for in vitro assays.

e Calculate Mass: To prepare 1 mL of a 10 mM aqueous stock solution, calculate the required mass:
(20 mmol/L) x (677.79 g/mol) x (0.001 L) = 6.78 mg.

* Weigh Compound: Accurately weigh 6.78 mg of Gisadenafil besylate powder.

¢ Dissolve: Transfer the powder to a volumetric flask and add 1 mL of deionized water. Vortex or
sonicate until the powder is fully dissolved, resulting in a clear 10 mM stock solution.

¢ Aliquot and Store: Aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles.
Store at -80°C for long-term stability.

Protocol for 100 mM DMSO Stock Solution

For experiments requiring a higher concentration stock, follow this procedure.

e Calculate Mass: To prepare 1 mL of a 100 mM DMSO stock, the required mass is (100 mmol/L) x
(677.79 g/mol) x (0.001 L) = 67.78 mg.

¢ Weigh and Dissolve: Accurately weigh 67.78 mg of powder and dissolve in 1 mL of anhydrous
DMSO.

e Aliquot and Store: Aliquot and store at -80°C. Using anhydrous DMSO s critical to prevent
hydrolysis and maintain compound stability.

Troubleshooting Common Issues

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.rndsystems.com/products/gisadenafil-besylate_4165
https://www.tocris.com/products/gisadenafil-besylate_4165
https://www.invivochem.com/product/V72025
https://www.rndsystems.com/products/gisadenafil-besylate_4165
https://www.tocris.com/products/gisadenafil-besylate_4165
https://www.invivochem.com/product/V72025
https://www.smolecule.com/products/s004610?utm_src=pdf-body
https://www.smolecule.com/products/s004610?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Here are solutions to some frequently encountered problems in the lab.

¢ Problem: Precipitate forms in final working solution.

o Solution: The working concentration may be exceeding the compound's solubility in your assay
buffer. Filter the solution using a compatible syringe filter (e.g., 0.22 um) before use.
Alternatively, reduce the final concentration of the compound or increase the percentage of the
stock solvent (e.g., DMSO) in your assay, ensuring it does not exceed levels toxic to your
biological system (typically <0.1-1%).

¢ Problem: Inconsistent biological activity between experiments.

o Solution: Inconsistent results can stem from stock solution degradation. Adhere strictly to
storage conditions, keep the powder and solutions protected from light and moisture, and avoid
repeated freeze-thaw cycles of stock solutions by using small, single-use aliquots. Ensure all
liquid handling steps are accurate.

e Problem: Compound seems inactive.

o Solution: First, verify the calculations for your serial dilutions. A common error is incorrect

dilution factors. Visually inspect the stock solution for any crystals or precipitate, and confirm

that the experimental system (e.g., enzyme activity) is functioning correctly with a known control
compound.

Experimental Design & Workflow

The following diagram illustrates a logical workflow for planning and conducting experiments with

Gisadenafil besylate, from stock preparation to data analysis.
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Frequently Asked Questions (FAQSs)

Q1: What is the typical ICso value I should use for calculating my initial working concentrations?
While values of 1.23 nM [2] [3] and 3.6 nM [1] have been reported, it is good practice to test a range of
concentrations (e.g., from 0.1 nM to 10 pM) in your specific assay system to establish a dose-response curve

and determine the exact ICso in your hands.

Q2: Can Gisadenafil besylate be used for in vivo studies? Yes, it is orally bioavailable [1] [2]. One
referenced study administered it intraperitoneally at 2 mg/kg to male Tat-transgenic mice [1]. You will need
to formulate it appropriately for your chosen route of administration, using vehicles like saline with co-

solvents [1].

Q3: Are there any special licensing considerations for this compound? Yes, please be aware that
Gisadenafil besylate is sold for research purposes under an agreement from Pfizer Inc. [2] [3]. Ensure your

use complies with the terms of this research license.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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